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Compound of Interest

Compound Name: Sodium chromate

Cat. No.: B153921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

oxidation of alcohols using sodium chromate, a robust and cost-effective method for the

synthesis of aldehydes, ketones, and carboxylic acids. The procedures outlined below are

based on the well-established Jones oxidation, which utilizes chromic acid generated in situ

from sodium chromate or dichromate and sulfuric acid.

Introduction
Sodium chromate (Na₂CrO₄) and its dichromate form (Na₂Cr₂O₇) are powerful oxidizing

agents containing chromium in the +6 oxidation state.[1] In an acidic medium, typically aqueous

sulfuric acid, these salts form chromic acid (H₂CrO₄), the active oxidant in the Jones oxidation.

[2][3] This reagent is highly effective for the conversion of primary and secondary alcohols to

carbonyl compounds.[3] Primary alcohols can be oxidized to either aldehydes or carboxylic

acids, depending on the reaction conditions, while secondary alcohols are efficiently converted

to ketones.[4] Tertiary alcohols are resistant to oxidation under these conditions.[5] The

reaction is characterized by a distinct color change from the orange-red of Cr(VI) to the green

of the reduced chromium(III) species, providing a visual indication of reaction progress.[6]

Data Presentation
The following tables summarize the typical yields for the oxidation of various alcohol substrates

using sodium dichromate-based Jones reagent.
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Substrate (Primary
Alcohol)

Product Yield (%) Reference

Benzyl alcohol Benzaldehyde 85.3 [1]

4-Methoxybenzyl

alcohol

4-

Methoxybenzaldehyde
99 [7]

4-Nitrobenzyl alcohol 4-Nitrobenzaldehyde 99 [7]

4-Chlorobenzyl

alcohol

4-

Chlorobenzaldehyde
99 [7]

2-Chlorobenzyl

alcohol

2-

Chlorobenzaldehyde
90 [7]

2-Methylbenzyl

alcohol

2-

Methylbenzaldehyde
98 [7]

1-Octanol Octanoic acid >97 [8]

Substrate
(Secondary
Alcohol)

Product Yield (%) Reference

Cyclohexanol Cyclohexanone 33-96 [9][10]

Cyclooctanol Cyclooctanone 92-96 [10]

4-Ethylcyclohexanol 4-Ethylcyclohexanone 90 [11]

l-Menthol l-Menthone 94 [11]

Signaling Pathways and Reaction Mechanisms
The oxidation of alcohols by chromic acid proceeds through the formation of a chromate ester

intermediate. This is followed by an E2-like elimination of a proton from the alcohol's alpha-

carbon, which is the rate-determining step. The chromium (VI) is reduced to a Cr(IV) species,

which can further react to ultimately form the stable Cr(III) state.
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Step 1: Formation of Chromate Ester

Step 2: Rate-Determining Elimination

Further Reactions
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H₂CrO₄

H₂O-
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H₂CrO₃ (Cr(IV))Cr(VI) → Cr(IV)
H₂O (Base) attacks α-H

H₃O⁺
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(R-CH(OH)₂)
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Further Oxidation
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Mechanism of Sodium Chromate Mediated Alcohol Oxidation.
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The general workflow for sodium chromate mediated alcohol oxidation involves the

preparation of the Jones reagent, the oxidation reaction itself, quenching of the excess oxidant,

and finally, workup and purification of the product. The specific conditions, particularly for

primary alcohols, determine whether the aldehyde or the carboxylic acid is the major product.

Reagent Preparation Oxidation Reaction

Product Control (for Primary Alcohols) Workup and Purification

Sodium Dichromate (Na₂Cr₂O₇)

Jones Reagent (H₂CrO₄ in Acetone/H₂SO₄)

Sulfuric Acid (H₂SO₄) Acetone/Water Alcohol Substrate

Reaction Mixture

Immediate Distillation

Excess Alcohol

Heating under Reflux

Excess Oxidant

Quench with Isopropanol

After reaction completion

Jones Reagent

Slow Addition
(maintain 0-25 °C)

Aldehyde Carboxylic Acid Solvent Extraction

Purification
(e.g., Distillation, Chromatography)

Pure Product
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General Experimental Workflow for Jones Oxidation.

Experimental Protocols
Safety Precautions: Chromium(VI) compounds are highly toxic and carcinogenic. All

manipulations should be carried out in a well-ventilated fume hood, and appropriate personal

protective equipment (gloves, safety glasses, lab coat) must be worn.

Preparation of Jones Reagent (8M)
To a beaker immersed in an ice-water bath, add 26.72 g of chromium trioxide (CrO₃) or 29.8

g of sodium dichromate dihydrate (Na₂Cr₂O₇·2H₂O).

Slowly and with stirring, add 23 mL of concentrated sulfuric acid.

Carefully add distilled water to a final volume of 100 mL.

Stir until all solids have dissolved. The resulting solution is approximately 8M in chromic acid.

Protocol 1: Oxidation of a Secondary Alcohol to a
Ketone (e.g., Cyclohexanol to Cyclohexanone)[12]

In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel,

dissolve 10.0 g (0.1 mol) of cyclohexanol in 50 mL of acetone.

Cool the flask in an ice-water bath.

Slowly add 25 mL of 8M Jones reagent from the dropping funnel to the stirred solution,

maintaining the temperature between 15-20 °C. The color of the mixture will change from

orange-red to green.

After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for 2 hours.

Quench the reaction by the slow addition of isopropanol until the orange color is no longer

visible.

Add 100 mL of water and extract the product with diethyl ether (3 x 50 mL).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine the organic extracts and wash with a saturated solution of sodium bicarbonate (2 x

50 mL) and then with brine (1 x 50 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure.

The crude cyclohexanone can be purified by distillation.

Protocol 2: Oxidation of a Primary Alcohol to a
Carboxylic Acid (e.g., Benzyl Alcohol to Benzoic Acid)

In a 250 mL round-bottom flask fitted with a reflux condenser and a magnetic stirrer, place

5.4 g (0.05 mol) of benzyl alcohol in 50 mL of acetone.

Slowly add 37.5 mL of 8M Jones reagent to the stirred solution. An exothermic reaction will

occur.

Once the initial exotherm has subsided, heat the mixture to reflux for 2 hours.

Cool the reaction mixture to room temperature and quench with isopropanol until the orange

color disappears.

Pour the mixture into 200 mL of water. The benzoic acid will precipitate.

Collect the solid product by vacuum filtration and wash with cold water.

The crude benzoic acid can be purified by recrystallization from hot water.

Protocol 3: Controlled Oxidation of a Primary Alcohol to
an Aldehyde (e.g., Benzyl Alcohol to Benzaldehyde)[1]
This procedure utilizes a modified, silica gel-supported Jones reagent to favor the formation of

the aldehyde and simplify the workup.

Preparation of Silica Gel-Supported Jones Reagent (SJR): In a round-bottom flask,

vigorously stir 10 g of silica gel. Slowly add 3.0 mL of 8M Jones reagent. Continue stirring

until a free-flowing orange powder is obtained (approximately 5 minutes).
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To the flask containing the SJR, add 50 mL of dichloromethane.

In a separate flask, dissolve 1.08 g (10 mmol) of benzyl alcohol in 10 mL of dichloromethane.

Slowly add the benzyl alcohol solution to the stirred suspension of SJR.

Monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete

within 15-30 minutes.

Upon completion, filter the reaction mixture through a pad of celite, and wash the solid

residue with dichloromethane (3 x 20 mL).

Combine the filtrates and remove the solvent under reduced pressure to yield the crude

benzaldehyde. Further purification can be achieved by distillation or column chromatography

if necessary.

Logical Relationships in Sodium Chromate
Mediated Oxidation
The outcome of the oxidation is dependent on the substrate and the reaction conditions. This

diagram illustrates the decision-making process for choosing the appropriate protocol.

Select Alcohol Substrate

Primary Alcohol Secondary Alcohol Tertiary Alcohol

Desired Product: Aldehyde Desired Product: Carboxylic Acid Product: Ketone No Reaction

Protocol 3: Modified Jones (e.g., SJR) or Distillation Protocol 2: Jones Oxidation with Reflux Protocol 1: Standard Jones Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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